Cas no 97606-39-8 (Ethanone,1-[4-(dimethylamino)phenyl]-2-phenyl-)

• Product Name: Ethanone,1-[4-(dimethylamino)phenyl]-2-phenyl-
• CAS No: 97606-39-8
• MF: C₁₆H₁₇NO
• MW: 239.312284231186
• MDL: MFCD03783557
• CID: 801262
• PubChem ID: 231230
• Update Time: 2025-05-20

Ethanone,1-[4-(dimethylamino)phenyl]-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[4-(dimethylamino)phenyl]-2-phenyl-
• 1-[4-(DIMETHYLAMINO)PHENYL]-2-PHENYL-1-ETHANONE
• 1-[4-(dimethylamino)phenyl]-2-phenylethanone
• 4'-DiMethylaMino-2-phenylacetophenone
• 97606-39-8
• FT-0607139
• A845728
• NSC26992
• BRD-K90424093-001-01-4
• DJKZORJEYWYYHB-UHFFFAOYSA-N
• 1-[4-(dimethylamino)phenyl]-2-phenyl-ethanone
• SR-01000003827-1
• SCHEMBL1515783
• 1-[4-(dimethylamino)phenyl]-2-phenylethan-1-one
• DTXSID70282639
• SR-01000003827
• NSC-26992
• 1-(4-(dimethylamino)phenyl)-2-phenylethanone
• 2-(1-CYANOCYCLOHEXANE)DIETHYL-MALONATE

• MDL： MFCD03783557
• Inchi： 1S/C16H17NO/c1-17(2)15-10-8-14(9-11-15)16(18)12-13-6-4-3-5-7-13/h3-11H,12H2,1-2H3
• InChI Key： DJKZORJEYWYYHB-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC=CC=1)C1C=CC(=CC=1)N(C)C

Computed Properties

• Exact Mass: 239.13100
• Monoisotopic Mass: 239.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.089
• Melting Point: 164℃
• Boiling Point: 401.2°C at 760 mmHg
• Flash Point: 155.8°C
• Refractive Index: 1.599
• PSA: 20.31000
• LogP: 3.17800

Ethanone,1-[4-(dimethylamino)phenyl]-2-phenyl- Security Information

• Safety Instruction： S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on Ethanone,1-[4-(dimethylamino)phenyl]-2-phenyl-

Ethanone,1-[4-(dimethylamino)phenyl]-2-phenyl- (CAS No. 97606-39-8): A Comprehensive Overview

Ethanone,1-[4-(dimethylamino)phenyl]-2-phenyl- (CAS No. 97606-39-8) is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention due to its potential applications in various scientific and industrial domains. The Ethanone,1-[4-(dimethylamino)phenyl]-2-phenyl moiety exhibits a distinctive arrangement of functional groups, making it a versatile intermediate in synthetic chemistry.

The CAS No. 97606-39-8 identifier is a crucial reference point for researchers and chemists, ensuring precise identification and classification of this chemical entity. This compound belongs to the class of diarylketones, which are known for their broad spectrum of biological activities. The presence of two phenyl groups and a dimethylamino substituent on the benzene ring enhances its reactivity and makes it a valuable building block in the synthesis of more complex molecules.

Recent advancements in pharmaceutical research have highlighted the importance of Ethanone,1-[4-(dimethylamino)phenyl]-2-phenyl in the development of novel therapeutic agents. Studies have demonstrated its role as a precursor in the synthesis of bioactive molecules with potential applications in treating neurological disorders, inflammation, and other metabolic conditions. The dimethylamino group, in particular, contributes to the compound's ability to interact with biological targets, making it an attractive candidate for drug design.

The structural framework of Ethanone,1-[4-(dimethylamino)phenyl]-2-phenyl allows for diverse modifications, enabling chemists to tailor its properties for specific applications. Researchers have explored its utility in creating derivatives that exhibit enhanced solubility, improved bioavailability, and targeted pharmacological effects. These modifications are often achieved through functional group transformations such as alkylation, acylation, and hydrogenation, which can be tailored to meet the requirements of different synthetic pathways.

In the realm of medicinal chemistry, the CAS No. 97606-39-8 compound has been investigated for its potential as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that can modulate these pathways effectively. The Ethanone,1-[4-(dimethylamino)phenyl]-2-phenyl structure provides a scaffold that can be modified to target different kinase families.

Furthermore, the compound's relevance extends to materials science and industrial applications. Its aromatic structure and thermal stability make it suitable for use in polymer synthesis and as a flame retardant. The dimethylamino group also contributes to its compatibility with various polymer matrices, enhancing material properties such as tensile strength and flexibility. These attributes position Ethanone,1-[4-(dimethylamino)phenyl]-2-phenyl as a valuable component in advanced material formulations.

The synthesis of Ethanone,1-[4-(dimethylamino)phenyl]-2-phenyl involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include Friedel-Crafts acylation followed by reduction or condensation reactions with appropriate reagents. Advances in catalytic methods have further refined these processes, enabling more efficient production scales and reducing environmental impact.

From a regulatory perspective, the handling and use of Ethanone,1-[4-(dimethylamino)phenyl]-2-phenyl must comply with safety protocols established by chemical regulatory bodies. While it is not classified as a hazardous substance under current guidelines, proper storage conditions and handling procedures are essential to ensure workplace safety and prevent accidental exposure. Researchers working with this compound should adhere to good laboratory practices (GLP) to maintain consistency and reliability in their experiments.

The future prospects for Ethanone,1-[4-(dimethylamino)phenyl]-2-phenyl are promising, with ongoing research exploring new synthetic strategies and applications. Collaborative efforts between academia and industry are likely to drive innovation in this field, leading to novel derivatives with enhanced functionalities. As our understanding of molecular interactions continues to evolve, compounds like CAS No. 97606-39-8 will play an increasingly important role in advancing scientific knowledge and technological development.